Cas no 453556-65-5 ((2S)-2-{(tert-butoxy)carbonylamino}-5,5,5-trifluoropentanoic acid)

• Product Name: (2S)-2-{(tert-butoxy)carbonylamino}-5,5,5-trifluoropentanoic acid
• CAS No: 453556-65-5
• MF: C₁₀H₁₆F₃NO₄
• MW: 271.233553886414
• MDL: MFCD11846980
• CID: 5039837
• PubChem ID: 23729627
• Update Time: 2025-11-06

(2S)-2-{(tert-butoxy)carbonylamino}-5,5,5-trifluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-5,5,5-trifluoropentanoic acid
• (2S)-5,5,5-trifluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
• (2S)-2-{(tert-butoxy)carbonylamino}-5,5,5-trifluoropentanoic acid
• SCHEMBL14533577
• MFCD11846980
• 453556-65-5
• (S)-2-(Boc-amino)-5,5,5-trifluoropentanoic Acid
• YRXRZBPEGLIKRH-LURJTMIESA-N
• (S)-2-((tert-Butoxycarbonyl)amino)-5,5,5-trifluoropentanoicacid
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-5,5,5-trifluoropentanoic acid
• EN300-24885387
• CS-0375127
• E75371
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-5,5,5-TRIFLUOROPENTANOIC ACID
• BS-47868
• (S)-2-(TERT-BUTOXYCARBONYLAMINO)-5,5,5-TRIFLUOROPENTANOIC ACID

• MDL： MFCD11846980
• Inchi： 1S/C10H16F3NO4/c1-9(2,3)18-8(17)14-6(7(15)16)4-5-10(11,12)13/h6H,4-5H2,1-3H3,(H,14,17)(H,15,16)/t6-/m0/s1
• InChI Key： YRXRZBPEGLIKRH-LURJTMIESA-N
• SMILES： FC(CC[C@@H](C(=O)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 271.10314248g/mol
• Monoisotopic Mass: 271.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-{(tert-butoxy)carbonylamino}-5,5,5-trifluoropentanoic acid

Compound CAS No. 453556-65-5: (2S)-2-{(tert-butoxy)carbonylamino}-5,5,5-trifluoropentanoic Acid

The compound with CAS No. 453556-65-5, known as (2S)-2-{(tert-butoxy)carbonylamino}-5,5,5-trifluoropentanoic acid, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a tert-butoxy carbonyl amino group and a trifluorinated pentanoic acid moiety. The S configuration at the chiral center further adds to its specificity, making it a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the importance of this compound in the development of advanced materials. For instance, researchers have explored its potential as a precursor for the synthesis of fluorinated polymers with enhanced thermal stability and chemical resistance. The presence of three fluorine atoms in the pentanoic acid chain significantly influences the physical properties of the compound, making it suitable for applications in high-performance materials.

In the pharmaceutical industry, (2S)-2-{(tert-butoxy)carbonylamino}-5,5,5-trifluoropentanoic acid has been utilized as an intermediate in the synthesis of peptide-based drugs. The tert-butoxy carbonyl amino group serves as a protecting group during peptide synthesis, ensuring precise control over the reaction pathway. This has led to its widespread use in solid-phase synthesis techniques, where it plays a critical role in constructing complex peptide sequences with high fidelity.

Furthermore, this compound has been studied for its role in bioconjugation chemistry. The trifluorinated pentanoic acid moiety provides a unique reactivity profile, enabling selective conjugation with biomolecules such as proteins and nucleic acids. Recent advancements in click chemistry have leveraged this property to develop novel bioconjugates with applications in diagnostics and therapeutics.

The synthesis of (2S)-2-{(tert-butoxy)carbonylamino}-5,5,5-trifluoropentanoic acid involves a multi-step process that combines principles from organic synthesis and asymmetric catalysis. Key steps include the formation of the chiral center via an enantioselective reaction and subsequent functionalization to introduce the trifluorinated group. Researchers have optimized these steps to achieve high yields and enantiomeric excess, making the compound accessible for large-scale applications.

Recent research has also focused on understanding the environmental impact of this compound. Studies have shown that its degradation pathways are influenced by both abiotic and biotic factors, with fluorinated groups playing a significant role in determining persistence in environmental systems. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, (2S)-2-{(tert-butoxy)carbonylamino}-5,5,5-trifluoropentanoic acid is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even more prominent role in advancing scientific innovation.